Cas no 2167666-31-9 (2-aminopent-4-ene-1-sulfonyl fluoride)

• Product Name: 2-aminopent-4-ene-1-sulfonyl fluoride
• CAS No: 2167666-31-9
• MF: C₅H₁₀FNO₂S
• MW: 167.201803684235
• CID: 6388892
• PubChem ID: 165762613
• Update Time: 2025-05-22

2-aminopent-4-ene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-aminopent-4-ene-1-sulfonyl fluoride
• 2167666-31-9
• EN300-1577069

• Inchi： 1S/C5H10FNO2S/c1-2-3-5(7)4-10(6,8)9/h2,5H,1,3-4,7H2
• InChI Key： AMDYOKXPIRXMLO-UHFFFAOYSA-N
• SMILES： S(CC(CC=C)N)(=O)(=O)F

Computed Properties

• Exact Mass: 167.04162790g/mol
• Monoisotopic Mass: 167.04162790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-aminopent-4-ene-1-sulfonyl fluoride

2-Aminopent-4-ene-1-sulfonyl Fluoride: A Comprehensive Overview

The compound 2-Aminopent-4-ene-1-sulfonyl Fluoride (CAS No. 2167666-31-9) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its versatile properties and promising applications in fields such as pharmaceuticals, materials science, and biotechnology.

2-Aminopent-4-ene-1-sulfonyl Fluoride is an organofluorine compound with a sulfonyl fluoride group attached to a pentenyl chain containing an amino group. The presence of the sulfonyl fluoride group imparts reactive properties, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the design of enzyme inhibitors and drug delivery systems.

The structural features of 2-Aminopent-4-ene-1-sulfonyl Fluoride are critical to its functionality. The sulfonyl fluoride group is highly electrophilic, enabling it to participate in nucleophilic substitution reactions. This reactivity makes it an ideal candidate for the synthesis of bioactive molecules. Moreover, the pentenyl chain provides flexibility and can be modified to introduce additional functional groups, enhancing its versatility in chemical transformations.

In the context of drug discovery, 2-Aminopent-4-ene-1-sulfonyl Fluoride has been explored as a potential lead compound for developing inhibitors targeting specific enzymes. For instance, researchers have investigated its ability to inhibit serine proteases, which are implicated in various pathological conditions such as inflammation and cancer. The amino group on the molecule can act as a hydrogen bond donor, facilitating interactions with enzyme active sites and enhancing binding affinity.

Recent advancements in synthetic chemistry have also expanded the utility of 2-Aminopent-4-ene-1-sulfonyl Fluoride. Novel synthetic routes have been developed to enhance the efficiency and scalability of its production. These methods often involve catalytic processes or microwave-assisted synthesis, which not only improve yield but also reduce reaction times. Such innovations are crucial for meeting the growing demand for this compound in both academic research and industrial applications.

The application of 2-Aminopent-4-ene-1-sulfonyl Fluoride extends beyond pharmaceuticals. In materials science, it has been utilized as a building block for constructing advanced materials with tailored properties. For example, it can be incorporated into polymer networks to introduce functional groups that enhance mechanical strength or thermal stability. This versatility underscores its importance as a key intermediate in material synthesis.

From an environmental perspective, the synthesis and application of 2-Aminopent-4-ene-1-sulfonyl Fluoride are being optimized to minimize ecological impact. Researchers are exploring green chemistry approaches, such as using renewable feedstocks or catalytic systems that reduce waste generation. These efforts align with global sustainability goals and ensure that the compound's production remains environmentally friendly.

In conclusion, 2-Aminopent-4-ene-1-sulfonyl Fluoride (CAS No. 2167666-31-9) is a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, reactivity, and versatility make it an invaluable tool in modern chemistry. As research continues to uncover new applications and improve synthetic methodologies, this compound will undoubtedly play an increasingly significant role in advancing scientific innovation.